Cas no 69922-26-5 (4-chloro-2-fluoro-1-isocyanatobenzene)
69922-26-5 structure
Product Name:4-chloro-2-fluoro-1-isocyanatobenzene
CAS No:69922-26-5
MF:C7H3ClFNO
MW:171.556224107742
MDL:MFCD03701600
CID:391137
PubChem ID:4558203
Update Time:2025-04-19
4-chloro-2-fluoro-1-isocyanatobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 4-chloro-2-fluoro-1-isocyanato-
- 4-chloro-2-fluoro-1-isocyanatobenzene
- AKOS000177819
- HHFPUBQPIUYQJW-UHFFFAOYSA-N
- VS-14341
- EN300-249689
- SCHEMBL163398
- 2-fluoro-4-chlorophenyl isocyanate
- 4-Chloro-2-fluorophenyl isocyanate
- 69922-26-5
- MFCD03701600
- DTXSID901296873
- 4-Chloro-2-fluorophenyl isocyanate, 97%
- 4-chloro-2-fluorophenylisocyanate
- 4-chloro-2-fluoro-1-isocyanato benzene
- GEO-03222
-
- MDL: MFCD03701600
- Inchi: 1S/C7H3ClFNO/c8-5-1-2-7(10-4-11)6(9)3-5/h1-3H
- InChI Key: HHFPUBQPIUYQJW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)F)N=C=O
Computed Properties
- Exact Mass: 170.98879
- Monoisotopic Mass: 170.9887196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- PSA: 29.43
4-chloro-2-fluoro-1-isocyanatobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB275797-1 g |
4-Chloro-2-fluorophenyl isocyanate, 90%; . |
69922-26-5 | 90% | 1 g |
€198.00 | 2023-07-20 | |
| eNovation Chemicals LLC | Y1232745-1g |
4-Chloro-2-fluoro-1-isocyanatobenzene |
69922-26-5 | 98% | 1g |
$260 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1232745-5g |
4-Chloro-2-fluoro-1-isocyanatobenzene |
69922-26-5 | 98% | 5g |
$415 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1232745-25g |
4-Chloro-2-fluoro-1-isocyanatobenzene |
69922-26-5 | 98% | 25g |
$1210 | 2024-06-05 | |
| Enamine | EN300-249689-0.05g |
4-chloro-2-fluoro-1-isocyanatobenzene |
69922-26-5 | 95% | 0.05g |
$26.0 | 2024-06-19 | |
| Enamine | EN300-249689-0.1g |
4-chloro-2-fluoro-1-isocyanatobenzene |
69922-26-5 | 95% | 0.1g |
$40.0 | 2024-06-19 | |
| Enamine | EN300-249689-0.25g |
4-chloro-2-fluoro-1-isocyanatobenzene |
69922-26-5 | 95% | 0.25g |
$57.0 | 2024-06-19 | |
| Enamine | EN300-249689-0.5g |
4-chloro-2-fluoro-1-isocyanatobenzene |
69922-26-5 | 95% | 0.5g |
$89.0 | 2024-06-19 | |
| Enamine | EN300-249689-1.0g |
4-chloro-2-fluoro-1-isocyanatobenzene |
69922-26-5 | 95% | 1.0g |
$114.0 | 2024-06-19 | |
| Enamine | EN300-249689-2.5g |
4-chloro-2-fluoro-1-isocyanatobenzene |
69922-26-5 | 95% | 2.5g |
$240.0 | 2024-06-19 |
4-chloro-2-fluoro-1-isocyanatobenzene Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
69922-26-5 (4-chloro-2-fluoro-1-isocyanatobenzene) Related Products
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